![molecular formula C11H17ClF3N B6225159 4-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride CAS No. 2770359-85-6](/img/no-structure.png)
4-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride
Overview
Description
4-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride, commonly known as WIN 35428, is a potent and selective dopamine reuptake inhibitor. It has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders, including attention deficit hyperactivity disorder (ADHD), Parkinson's disease, and addiction.
Mechanism of Action
WIN 35428 works by blocking the reuptake of dopamine, a neurotransmitter that plays a critical role in reward, motivation, and motor function. By blocking dopamine reuptake, WIN 35428 increases the concentration of dopamine in the synapse, leading to increased activation of dopamine receptors and improved cognitive and motor function.
Biochemical and Physiological Effects
WIN 35428 has been shown to increase dopamine levels in the brain, leading to improved cognitive function and motor control. It has also been shown to reduce drug-seeking behavior in animal models of addiction. In addition, WIN 35428 has been shown to increase the release of norepinephrine and serotonin, two other neurotransmitters that play important roles in mood and cognition.
Advantages and Limitations for Lab Experiments
One of the major advantages of WIN 35428 is its high potency and selectivity for dopamine reuptake inhibition. This makes it an ideal tool for studying the role of dopamine in various neurological and psychiatric disorders. However, one limitation of WIN 35428 is its relatively short half-life, which may limit its usefulness in certain experimental settings.
Future Directions
There are several potential future directions for research on WIN 35428. One area of interest is its potential use in the treatment of addiction. Studies have shown that WIN 35428 can reduce drug-seeking behavior in animal models of addiction, and further research is needed to determine its potential clinical utility in humans. Another area of interest is its potential use in the treatment of Parkinson's disease, a neurodegenerative disorder characterized by a loss of dopamine-producing neurons in the brain. Finally, there is ongoing research into the development of new dopamine reuptake inhibitors with improved pharmacokinetic properties and reduced potential for abuse.
Synthesis Methods
WIN 35428 can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3-(trifluoromethyl)bicyclo[1.1.1]pentane with piperidine, followed by a series of chemical transformations to yield the final product.
Scientific Research Applications
WIN 35428 has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders. In preclinical studies, it has been shown to increase dopamine levels in the brain, leading to improved cognitive function and motor control. It has also been shown to reduce drug-seeking behavior in animal models of addiction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride' involves the reaction of a bicyclic ketone with a piperidine derivative in the presence of a reducing agent and a hydrochloric acid solution.", "Starting Materials": [ "Bicyclo[1.1.1]pentan-1-one", "3-(Trifluoromethyl)benzaldehyde", "Piperidine", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Bicyclo[1.1.1]pentan-1-one is reacted with 3-(Trifluoromethyl)benzaldehyde in the presence of ethanol to form 4-(3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)benzaldehyde.", "Step 2: 4-(3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)benzaldehyde is then reacted with piperidine in the presence of hydrochloric acid to form 4-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine.", "Step 3: Finally, 4-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine is converted to its hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
2770359-85-6 |
Product Name |
4-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride |
Molecular Formula |
C11H17ClF3N |
Molecular Weight |
255.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
